Cas no 2091773-56-5 (Cyclopentanecarboximidamide, 2-(methylamino)-)

• Product Name: Cyclopentanecarboximidamide, 2-(methylamino)-
• CAS No: 2091773-56-5
• MF: C₇H₁₅N₃
• MW: 141.214101076126
• CID: 5267801
• Update Time: 2025-05-28

Cyclopentanecarboximidamide, 2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboximidamide, 2-(methylamino)-

• Inchi： 1S/C7H15N3/c1-10-6-4-2-3-5(6)7(8)9/h5-6,10H,2-4H2,1H3,(H3,8,9)
• InChI Key： RGYYBPIPYCPTBW-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)CCCC1NC

Additional information on Cyclopentanecarboximidamide, 2-(methylamino)-

Exploring the Potential of Cyclopentanecarboximidamide, 2-(methylamino)- (CAS No. 2091773-56-5) in Modern Research

The compound Cyclopentanecarboximidamide, 2-(methylamino)- (CAS No. 2091773-56-5) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and biochemical research. As researchers delve deeper into its properties, this molecule stands out for its versatility and relevance in addressing contemporary scientific challenges. Its cyclopentanecarboximidamide backbone, combined with the 2-(methylamino) substitution, offers a promising scaffold for drug discovery and development.

One of the most frequently searched questions about Cyclopentanecarboximidamide, 2-(methylamino)- revolves around its synthesis and stability. Scientists are particularly interested in optimizing its production to ensure high yields and purity, which are critical for downstream applications. The compound's CAS No. 2091773-56-5 serves as a unique identifier, enabling researchers to access detailed technical data and safety information from global chemical databases. This accessibility is vital for accelerating research and fostering collaboration across institutions.

In the context of current trends, Cyclopentanecarboximidamide, 2-(methylamino)- aligns with the growing demand for novel bioactive molecules in the fight against antibiotic resistance and chronic diseases. Its structural features make it a candidate for modulating enzymatic activity or interacting with biological targets, which is a hot topic in drug design and medicinal chemistry. Researchers are also exploring its potential as a building block for more complex compounds, leveraging its reactivity and functional groups.

Another area of interest is the compound's role in green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly practices, scientists are investigating whether Cyclopentanecarboximidamide, 2-(methylamino)- can be synthesized using catalytic methods or renewable resources. This aligns with broader industry trends toward reducing waste and energy consumption, making it a timely subject for discussion in academic and industrial circles.

From a technical standpoint, the physicochemical properties of Cyclopentanecarboximidamide, 2-(methylamino)- are under scrutiny. Its solubility, melting point, and stability under various conditions are critical for formulation and storage. These factors are often searched by professionals seeking to integrate the compound into their workflows, highlighting the need for comprehensive data sheets and reliable suppliers.

Looking ahead, the potential of Cyclopentanecarboximidamide, 2-(methylamino)- (CAS No. 2091773-56-5) remains vast. Whether in pharmaceutical intermediates, biochemical probes, or material science, its applications are only beginning to be uncovered. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics and technologies, solidifying its place in the scientific lexicon.